N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide

• Molecular Formula: C13H15N3O2S2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C13H15N3O2S2/c1-9-3-5-10(6-4-9)19-8-11(17)14-13-16-15-12(20-13)7-18-2/h3-6H,7-8H2,1-2H3,(H,14,16,17)
• InChI Key: ULIGLIHRSYBAPR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=NN=C(S2)COC

Description

N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide, also known as MTSA, is a chemical compound that has been the subject of scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways involved in inflammation and cancer development. N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide has also been shown to have antimicrobial properties, which may be related to its mechanism of action.
Biochemical and Physiological Effects:
N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and antimicrobial properties. N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide has also been shown to have potential as a fungicide and insecticide in agricultural applications.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide in lab experiments is its versatility, as it has potential applications in various fields. Another advantage is its relatively low toxicity, which allows for safer handling and experimentation. However, one limitation is the lack of comprehensive studies on its safety and potential side effects, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide. One direction is to further investigate its potential as an anti-inflammatory and anti-cancer agent, including studies on its efficacy and safety in preclinical and clinical settings. Another direction is to explore its potential as a fungicide and insecticide in agricultural applications, including studies on its efficacy and safety in field conditions. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide can be synthesized through a multi-step process involving the reaction of p-tolylsulfanyl acetic acid with thionyl chloride, followed by the reaction of the resulting compound with 5-methoxymethyl-1,3,4-thiadiazole-2-thiol. The final product is obtained through the reaction of the intermediate with acetic anhydride and pyridine.

Scientific Research Applications

N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide has been studied for its potential applications in various fields, including medicinal chemistry, agricultural science, and material science. In medicinal chemistry, N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide has shown promising results as a potential anti-inflammatory and anti-cancer agent. In agricultural science, N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide has been shown to have potential as a fungicide and insecticide. In material science, N-(5-Methoxymethyl-[1,3,4]thiadiazol-2-yl)-2-p-tolylsulfanyl-acetamide has been studied for its potential use in the development of new materials with unique properties.